Cas no 898421-53-9 (2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide)

• Product Name: 2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide
• CAS No: 898421-53-9
• MF: C₁₈H₁₄FN₃O₄S₂
• MW: 419.449864864349
• CID: 5482285
• Update Time: 2025-10-29

2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[2-[[(4-fluorophenyl)sulfonyl]amino]benzoyl]amino]-
• 2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide

• Inchi： 1S/C18H14FN3O4S2/c19-11-5-7-12(8-6-11)28(25,26)22-15-4-2-1-3-13(15)17(24)21-18-14(16(20)23)9-10-27-18/h1-10,22H,(H2,20,23)(H,21,24)
• InChI Key： IGPWHUBIJDSZED-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC=C2NS(C2=CC=C(F)C=C2)(=O)=O)SC=CC=1C(N)=O

Additional information on 2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide

Comprehensive Overview of 2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide (CAS No. 898421-53-9)

2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide (CAS No. 898421-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its thiophene-carboxamide core and 4-fluorobenzenesulfonamido moiety, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents, given its ability to interact with specific protein targets.

In recent years, the demand for sulfonamide derivatives like 2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide has surged, driven by their versatility in drug discovery. A growing number of studies highlight its relevance in addressing inflammatory disorders and metabolic diseases, aligning with current trends in precision medicine. The compound’s fluorinated aromatic ring enhances its metabolic stability, making it a promising candidate for further development. Additionally, its benzamido-thiophene backbone contributes to its binding affinity, a feature often sought after in kinase inhibitor design.

From a synthetic chemistry perspective, CAS No. 898421-53-9 represents a fascinating case study in heterocyclic compound optimization. Its synthesis typically involves multi-step reactions, including sulfonylation and amide coupling, which are critical for achieving high purity and yield. The presence of the 4-fluorobenzenesulfonamido group introduces both steric and electronic challenges, requiring meticulous control of reaction conditions. These intricacies have made it a subject of interest in green chemistry discussions, where researchers aim to reduce waste and improve efficiency.

The compound’s potential extends beyond traditional small-molecule applications. With the rise of AI-driven drug discovery, 2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide has been featured in computational studies predicting its interactions with enzyme targets. Such analyses are part of a broader shift toward in silico screening, which accelerates the identification of lead compounds. This aligns with frequently searched topics like "how AI is transforming drug development" and "best practices for virtual screening in pharmacology."

Quality control and analytical characterization are paramount for CAS No. 898421-53-9. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its structural integrity. These methods ensure compliance with regulatory standards, a topic often queried in searches like "analytical validation for pharmaceutical intermediates." Furthermore, the compound’s stability under various storage conditions is a key consideration for industrial-scale production.

In conclusion, 2-2-(4-fluorobenzenesulfonamido)benzamidothiophene-3-carboxamide exemplifies the intersection of medicinal chemistry and cutting-edge technology. Its multifaceted applications, from targeted therapy to computational modeling, position it as a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation drug design and sustainable synthesis.